{[5-(2-{5-[(cyanomethyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}-1,2-dihydroxyethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile
{[5-(2-{5-[(cyanomethyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}-1,2-dihydroxyethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0893523
InChI:
InChI=1S/C22H18N8O2S2/c23-11-13-33-21-27-25-19(29(21)15-7-3-1-4-8-15)17(31)18(32)20-26-28-22(34-14-12-24)30(20)16-9-5-2-6-10-16/h1-10,17-18,31-32H,13-14H2
SMILES:
C1=CC=C(C=C1)N2C(=NN=C2SCC#N)C(C(C3=NN=C(N3C4=CC=CC=C4)SCC#N)O)O
Molecular Formula:
C22H18N8O2S2
Molecular Weight:
490.6 g/mol
{[5-(2-{5-[(cyanomethyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}-1,2-dihydroxyethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile
CAS No.:
Cat. No.: VC0893523
Molecular Formula: C22H18N8O2S2
Molecular Weight: 490.6 g/mol
* For research use only. Not for human or veterinary use.
![{[5-(2-{5-[(cyanomethyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}-1,2-dihydroxyethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H18N8O2S2 |
|---|---|
| Molecular Weight | 490.6 g/mol |
| IUPAC Name | 2-[[5-[2-[5-(cyanomethylsulfanyl)-4-phenyl-1,2,4-triazol-3-yl]-1,2-dihydroxyethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetonitrile |
| Standard InChI | InChI=1S/C22H18N8O2S2/c23-11-13-33-21-27-25-19(29(21)15-7-3-1-4-8-15)17(31)18(32)20-26-28-22(34-14-12-24)30(20)16-9-5-2-6-10-16/h1-10,17-18,31-32H,13-14H2 |
| Standard InChI Key | JUCWATUTNHPDTE-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N2C(=NN=C2SCC#N)C(C(C3=NN=C(N3C4=CC=CC=C4)SCC#N)O)O |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=NN=C2SCC#N)C(C(C3=NN=C(N3C4=CC=CC=C4)SCC#N)O)O |
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